Cas no 919800-33-2 (Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-)

• Product Name: Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-
• CAS No: 919800-33-2
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 760660
• PubChem ID: 63419439
• Update Time: 2025-04-19

Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-
• 3-chloro-N-(cyclopentylmethyl)-2-methylaniline
• SCHEMBL1241677
• QJMZPXOHKDYSMU-UHFFFAOYSA-N
• cyclopentylmethyl-(3-chloro-2-methyl-phenyl)-amine
• DTXSID30734588
• 919800-33-2
• AKOS012726708

• Inchi： 1S/C13H18ClN/c1-10-12(14)7-4-8-13(10)15-9-11-5-2-3-6-11/h4,7-8,11,15H,2-3,5-6,9H2,1H3
• InChI Key： QJMZPXOHKDYSMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NCC1CCCC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12Ų